Cas no 1507010-90-3 (Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio)-)

• Product Name: Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio)-
• CAS No: 1507010-90-3
• MF: C₁₁H₁₁BrO₂S
• MW: 287.172841310501
• CID: 5190488
• Update Time: 2025-05-23

Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio)-

• Inchi： 1S/C11H11BrO2S/c12-9-3-1-2-8(4-9)11(13)7-15-10-5-14-6-10/h1-4,10H,5-7H2
• InChI Key： VNJVDFJJGFHKSV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Br)=C1)CSC1COC1

Additional information on Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio)-

Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio): A Comprehensive Overview

The compound Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio), with CAS No. 1507010-90-3, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a ketone group with a bromophenyl substituent and an oxetanylthio group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications.

Ethanone serves as the backbone of this molecule, providing a platform for the attachment of other functional groups. The 3-bromophenyl substituent introduces aromaticity and bromine's unique chemical reactivity, which can be leveraged in various synthetic pathways. Meanwhile, the oxetanylthio group adds a cyclic ether structure with sulfur, enhancing the molecule's versatility in reactions and interactions. Recent studies have highlighted the potential of such compounds in drug discovery, where their structural complexity can lead to novel bioactive agents.

From a structural standpoint, Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio) exhibits a balanced distribution of electron-withdrawing and electron-donating groups. This balance is crucial for controlling reactivity in organic reactions. For instance, the bromine atom in the 3-bromophenyl group acts as an electron-withdrawing substituent, influencing the electronic environment of the aromatic ring and potentially affecting nucleophilic or electrophilic substitution reactions. On the other hand, the oxetanylthio group introduces sulfur's nucleophilic character and the cyclic ether's ability to participate in ring-opening reactions under specific conditions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio) with unprecedented accuracy. These studies have revealed insights into its molecular orbitals and reactivity patterns, paving the way for more efficient synthetic strategies. For example, density functional theory (DFT) calculations have been employed to predict the molecule's stability under various conditions and its potential interactions with biological targets.

In terms of synthesis, Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio) can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of a bromoarene with an appropriate thiol-containing compound under catalytic conditions. This method has been optimized in recent studies to improve yield and selectivity, making it more amenable to large-scale production.

The applications of Ethanone, 1-(3-bromophenyl)-2-(3-oxetanylthio) are diverse and expanding rapidly due to its unique chemical properties. In materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its ability to undergo ring-opening polymerization under specific conditions makes it a valuable building block for developing high-performance materials with tailored properties.

In addition to its material applications, Ethanone derivatives are being explored for their potential in drug discovery. The combination of aromaticity and sulfur-based functionality provides opportunities for designing molecules with specific pharmacological activities. Recent research has focused on evaluating its anti-inflammatory and antioxidant properties using in vitro assays. These studies have demonstrated that Ethanone derivatives can modulate key cellular pathways involved in inflammation and oxidative stress.

Another area where Ethanone derivatives are making an impact is in catalysis. The sulfur atom in the oxetanylthio group can act as a coordinating site for metal catalysts, enabling efficient catalytic cycles in organic synthesis. For example, palladium-catalyzed cross-coupling reactions involving Ethanone derivatives have been reported to proceed with high efficiency under mild conditions.

Looking ahead, researchers are increasingly interested in exploring the stereochemical properties of Ethanone derivatives. Stereoisomerism can significantly influence both physical properties and biological activity; thus understanding these aspects is critical for optimizing their use in various applications.